Cas no 2877641-96-6 (4-(pyridin-4-yl)piperazin-1-amine dihydrochloride)

• Product Name: 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride
• CAS No: 2877641-96-6
• MF: C₉H₁₆Cl₂N₄
• MW: 251.156139373779
• CID: 5329076
• PubChem ID: 165434104
• Update Time: 2025-07-19

4-(pyridin-4-yl)piperazin-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride
• 2877641-96-6
• AKOS040807218
• F1916-7354
• 1-Piperazinamine, 4-(4-pyridinyl)-, hydrochloride (1:2)

• Inchi： 1S/C9H14N4.2ClH/c10-13-7-5-12(6-8-13)9-1-3-11-4-2-9;;/h1-4H,5-8,10H2;2*1H
• InChI Key： XBWFPVLHWLWXLZ-UHFFFAOYSA-N
• SMILES： N1(N)CCN(C2C=CN=CC=2)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 250.0752019g/mol
• Monoisotopic Mass: 250.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4Ų

Additional information on 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride

4-(Pyridin-4-yl)piperazin-1-amine Dihydrochloride: A Comprehensive Overview

4-(Pyridin-4-yl)piperazin-1-amine dihydrochloride (CAS No. 2877641-96-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(4-pyridyl)piperazin-1-amine dihydrochloride, is a salt form of the free base 4-(pyridin-4-yl)piperazin-1-amine, which is a key intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride consists of a piperazine ring substituted with a pyridine moiety at the 4-position. The presence of the pyridine ring imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for the design and synthesis of novel compounds with diverse biological activities. The dihydrochloride salt form enhances the compound's solubility and stability, which are crucial for its use in both laboratory and industrial settings.

Recent studies have highlighted the potential of 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antitumor activity against a range of cancer cell lines. The mechanism of action involves the inhibition of specific kinases, which are key regulators of cell proliferation and survival. This makes 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride a promising lead compound for the development of targeted cancer therapies.

In addition to its antitumor properties, 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are targets for many approved drugs. Studies have demonstrated that certain derivatives of 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride can selectively modulate specific GPCRs, offering new opportunities for the treatment of neurological disorders, cardiovascular diseases, and other conditions.

The synthesis of 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride typically involves multi-step processes that include nucleophilic substitution reactions and salt formation. One common synthetic route involves the reaction of 1-bromo-pyridine with piperazine to form the free base, followed by conversion to the dihydrochloride salt using hydrochloric acid. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride, such as its melting point, solubility, and stability, have been extensively characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. For example, its high solubility in water and organic solvents makes it an ideal candidate for formulation into drug delivery systems.

Clinical trials involving compounds derived from 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride have shown promising results. Phase I and II trials have demonstrated good safety profiles and preliminary efficacy in treating certain types of cancer and neurological disorders. These findings underscore the potential of this compound as a valuable tool in drug discovery and development.

In conclusion, 4-(pyridin-4-yl)piperazin-1-amine dihydrochloride (CAS No. 2877641-96-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing therapeutic options for various diseases.